
Application Notes and Protocols for
Bioconjugation using Biotin-PEG2-Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG2-Acid

Cat. No.: B606126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-PEG2-Acid is a heterobifunctional crosslinker containing a biotin moiety for high-affinity

binding to streptavidin and avidin, a two-unit polyethylene glycol (PEG) spacer, and a terminal

carboxylic acid. This reagent is a valuable tool for the biotinylation of proteins, peptides, and

other amine-containing biomolecules. The PEG spacer enhances solubility and reduces steric

hindrance, facilitating efficient conjugation and subsequent detection or purification. The

carboxylic acid group is activated using carbodiimide chemistry, most commonly with 1-Ethyl-3-

(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or

its water-soluble analog, Sulfo-NHS, to form a stable amide bond with primary amines on the

target molecule.

These application notes provide detailed protocols for the biotinylation of proteins using Biotin-
PEG2-Acid and for the subsequent quantification of biotin incorporation.

Chemical Properties and Specifications
A summary of the key properties of Biotin-PEG2-Acid is provided in the table below.
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Property Value

Molecular Formula C17H29N3O6S

Molecular Weight 403.49 g/mol

CAS Number 1365655-89-5

Purity Typically >95%

Solubility Soluble in DMSO, DMF

Storage Store at -20°C, desiccated

Reactive Group Carboxylic Acid (-COOH)

Target Moiety Primary Amines (-NH2)

Bioconjugation Principle: EDC/NHS Chemistry
The conjugation of Biotin-PEG2-Acid to a primary amine-containing molecule, such as a

protein, is a two-step process mediated by EDC and NHS.

Activation of Carboxylic Acid: EDC reacts with the carboxylic acid group of Biotin-PEG2-
Acid to form a highly reactive O-acylisourea intermediate.

Formation of Amine-Reactive NHS Ester: This intermediate is unstable in aqueous solutions

and is prone to hydrolysis. The addition of NHS or Sulfo-NHS stabilizes the activated

molecule by converting the O-acylisourea intermediate into a more stable, amine-reactive

NHS ester.

Amide Bond Formation: The NHS ester readily reacts with primary amines (e.g., the side

chain of lysine residues or the N-terminus of a protein) to form a stable amide bond,

covalently linking the biotin-PEG moiety to the target molecule.
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Start

1. Antibody Buffer Exchange
(to amine-free buffer, pH 7.2-7.4)

2. Prepare Stock Solutions
(Biotin-PEG2-Acid, EDC, Sulfo-NHS)

3. Activate Biotin-PEG2-Acid
(with EDC and Sulfo-NHS for 15-30 min)

4. Conjugate to Antibody
(2 hours at RT or overnight at 4°C)

5. Quench Reaction
(with Tris or Glycine)

6. Purify Biotinylated Antibody
(Desalting column or dialysis)

7. Store Conjugate
(4°C or -20°C/-80°C)

End
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Core Functionality

Downstream Applications

Biotin-PEG2-Acid

Protein & Peptide
Labeling

Surface
Modification

Immunoassays
(ELISA, WB, IHC)

Affinity
Purification

Targeted Drug
Delivery

PROTAC
Development Biosensors
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using Biotin-PEG2-Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606126#bioconjugation-techniques-using-biotin-
peg2-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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